Cas no 100557-17-3 (1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]- structure
100557-17-3 structure
Product Name:1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:100557-17-3
MF:C16H16N2O2S
MW:300.375442504883
CID:1126040
PubChem ID:13564149
Update Time:2025-04-20

1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]-
    • N-methyl-1-(4-methylphenyl)sulfonylindol-4-amine
    • N-Methyl-1-tosyl-1H-indol-4-amine
    • N-methyl-1-(4-methylbenzenesulfonyl)-1H-indol-4-amine
    • DTXSID80543925
    • 100557-17-3
    • N-Methyl-1-(4-methylbenzene-1-sulfonyl)-1H-indol-4-amine
    • Inchi: 1S/C16H16N2O2S/c1-12-6-8-13(9-7-12)21(19,20)18-11-10-14-15(17-2)4-3-5-16(14)18/h3-11,17H,1-2H3
    • InChI Key: XIQRSJHVHHIOTO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=CC2C(=CC=CC1=2)NC)(=O)=O

Computed Properties

  • Exact Mass: 300.09338
  • Monoisotopic Mass: 300.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 59.5Ų

Experimental Properties

  • PSA: 51.1
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